ethyl 4-(2-acetyl-1-amino-3-oxo-1-buten-1-yl)-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[(E)-2-acetyl-3-hydroxybut-2-enimidoyl]piperazine-1-carboxylate
• InChI: InChI=1S/C13H21N3O4/c1-4-20-13(19)16-7-5-15(6-8-16)12(14)11(9(2)17)10(3)18/h14,17H,4-8H2,1-3H3/b11-9-,14-12?
• InChI Key: ILTJUFLXQRVTSZ-RFFRXFETSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=N)C(=C(C)O)C(=O)C
• Isomeric SMILES: CCOC(=O)N1CCN(CC1)C(=N)/C(=C(/C)\O)/C(=O)C
• Molecular Formula: C13H21N3O4
• Molecular Weight: 283.32 g/mol

Description

Ethyl 4-(2-acetyl-1-amino-3-oxo-1-buten-1-yl)-1-piperazinecarboxylate, commonly known as EAAOP, is a synthetic compound that belongs to the class of piperazinecarboxylate derivatives. This compound has gained significant attention in the field of medicinal chemistry due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of EAAOP is not fully understood, but it is believed to involve the modulation of various signaling pathways. EAAOP has been shown to inhibit the activation of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines and chemokines. EAAOP also modulates the activity of opioid receptors, which are involved in the regulation of pain perception. Additionally, EAAOP has been shown to induce apoptosis and inhibit the proliferation of cancer cells by regulating the expression of various genes involved in cell cycle progression and apoptosis.
Biochemical and Physiological Effects:
EAAOP exhibits various biochemical and physiological effects, including anti-inflammatory, analgesic, and anti-cancer effects. In vitro studies have shown that EAAOP inhibits the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. EAAOP also exhibits potent analgesic effects by modulating the activity of opioid receptors. Moreover, EAAOP has been shown to induce apoptosis and inhibit the proliferation of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of EAAOP is its potential therapeutic properties, including its anti-inflammatory, analgesic, and anti-cancer effects. Moreover, EAAOP is a synthetic compound, which means that it can be easily synthesized and modified to improve its pharmacological properties. However, one of the limitations of EAAOP is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on EAAOP. One possible direction is to investigate the pharmacokinetics and pharmacodynamics of EAAOP in vivo, including its absorption, distribution, metabolism, and excretion. Another direction is to explore the potential of EAAOP as a therapeutic agent for various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Moreover, further studies are needed to investigate the potential of EAAOP as an analgesic and anti-cancer agent in vivo.

Scientific Research Applications

EAAOP has been extensively studied for its potential therapeutic properties, including its anti-inflammatory, analgesic, and anti-cancer effects. In vitro studies have shown that EAAOP inhibits the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. EAAOP also exhibits potent analgesic effects by modulating the activity of opioid receptors. Moreover, EAAOP has been shown to induce apoptosis and inhibit the proliferation of cancer cells in vitro.